Dimethyl Yellow Dimethyl Yellow Butter Yellow is a food dye widely used in industrial food production and is found to be carcinogenic in nature.
4-Dimethylaminoazobenzene is a yellow, crystalline solid compound. 4-Dimethylaminoazobenzene was used as a dye for coloring polishes, wax products, polystyrene and soap, and was also used as a pH indicator, but is no longer used or produced in the United States. Exposure to this substance causes dermatitis. 4-dimethylaminoazobenzene is reasonably anticipated to be a human carcinogen. (NCI05)
4-dimethylaminoazobenzene appears as yellow crystalline leaflets or an orange powder. (NTP, 1992)
4-Dimethylaminoazobenzene is used as a dye for coloring polishes, wax products, and soap. Acute (short- term) dermal exposure to 4-dimethylaminoazobenzene may result in contact dermatitis in humans. No information is available on the chronic (long-term), reproductive, developmental, or carcinogenic effects of 4-dimethylaminoazobenzene in humans. Animal studies have reported birth defects in the offspring of mice exposed to 4-dimethylaminoazobenzene and tumors of the lung, liver, and bladder from oral exposure to 4-dimethylaminoazobenzene. EPA has not classified 4-dimethylaminoazobenzene for carcinogenicity. The International Agency for Research on Cancer (IARC) has classified 4- dimethylaminoazobenzene as a Group 2B, possibly carcinogenic to humans.
Brand Name: Vulcanchem
CAS No.: 60-11-7
VCID: VC20831725
InChI: InChI=1S/C14H15N3/c1-17(2)14-10-8-13(9-11-14)16-15-12-6-4-3-5-7-12/h3-11H,1-2H3
SMILES: CN(C)C1=CC=C(C=C1)N=NC2=CC=CC=C2
Molecular Formula: C14H15N3
C6H5N=NC6H4N(CH3)2
C14H15N3
Molecular Weight: 225.29 g/mol

Dimethyl Yellow

CAS No.: 60-11-7

Cat. No.: VC20831725

Molecular Formula: C14H15N3
C6H5N=NC6H4N(CH3)2
C14H15N3

Molecular Weight: 225.29 g/mol

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Dimethyl Yellow - 60-11-7

Specification

Description Butter Yellow is a food dye widely used in industrial food production and is found to be carcinogenic in nature.
4-Dimethylaminoazobenzene is a yellow, crystalline solid compound. 4-Dimethylaminoazobenzene was used as a dye for coloring polishes, wax products, polystyrene and soap, and was also used as a pH indicator, but is no longer used or produced in the United States. Exposure to this substance causes dermatitis. 4-dimethylaminoazobenzene is reasonably anticipated to be a human carcinogen. (NCI05)
4-dimethylaminoazobenzene appears as yellow crystalline leaflets or an orange powder. (NTP, 1992)
4-Dimethylaminoazobenzene is used as a dye for coloring polishes, wax products, and soap. Acute (short- term) dermal exposure to 4-dimethylaminoazobenzene may result in contact dermatitis in humans. No information is available on the chronic (long-term), reproductive, developmental, or carcinogenic effects of 4-dimethylaminoazobenzene in humans. Animal studies have reported birth defects in the offspring of mice exposed to 4-dimethylaminoazobenzene and tumors of the lung, liver, and bladder from oral exposure to 4-dimethylaminoazobenzene. EPA has not classified 4-dimethylaminoazobenzene for carcinogenicity. The International Agency for Research on Cancer (IARC) has classified 4- dimethylaminoazobenzene as a Group 2B, possibly carcinogenic to humans.
CAS No. 60-11-7
Molecular Formula C14H15N3
C6H5N=NC6H4N(CH3)2
C14H15N3
Molecular Weight 225.29 g/mol
IUPAC Name N,N-dimethyl-4-phenyldiazenylaniline
Standard InChI InChI=1S/C14H15N3/c1-17(2)14-10-8-13(9-11-14)16-15-12-6-4-3-5-7-12/h3-11H,1-2H3
Standard InChI Key JCYPECIVGRXBMO-UHFFFAOYSA-N
SMILES CN(C)C1=CC=C(C=C1)N=NC2=CC=CC=C2
Canonical SMILES CN(C)C1=CC=C(C=C1)N=NC2=CC=CC=C2
Boiling Point Sublimes (NIOSH, 2016)
Sublimes
Colorform YELLOW CRYSTALLINE LEAFLETS
Yellow, leaf-shaped crystals.
Melting Point 232 °F (decomposes) (NTP, 1992)
117.0 °C
114-117 °C
232°F
237°F

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